6-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-2-(2-methylphenyl)-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazole

• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 6-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-2-(2-methylphenyl)-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H20N4O2S/c1-13-7-4-5-9-15(13)19-24-25-20(28-19)22-17(23-25)12-26-16-10-6-8-14-11-21(2,3)27-18(14)16/h4-10H,11-12H2,1-3H3
• InChI Key: HICKAOFOMULAIY-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NN3C(=NC(=N3)COC4=CC=CC5=C4OC(C5)(C)C)S2

Description

6-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-2-(2-methylphenyl)-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazole is a synthetic compound that belongs to the class of heterocyclic compounds. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 6-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-2-(2-methylphenyl)-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that the compound exerts its therapeutic effects by inhibiting various enzymes and signaling pathways involved in the pathogenesis of diseases.
Biochemical and physiological effects:
The compound 6-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-2-(2-methylphenyl)-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazole has been shown to have several biochemical and physiological effects. Studies have suggested that the compound has anti-inflammatory, antioxidant, and anticancer properties. The compound has also been shown to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The compound 6-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-2-(2-methylphenyl)-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazole has several advantages for lab experiments. The compound is stable and can be easily synthesized in large quantities. However, the compound has some limitations, such as its poor solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the research and development of 6-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-2-(2-methylphenyl)-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazole. One potential direction is to further investigate the compound's potential therapeutic applications in the treatment of cancer, inflammation, and neurological disorders. Another direction is to explore the compound's mechanism of action and identify specific targets that can be used for drug development. Additionally, further research can be conducted to improve the compound's solubility and bioavailability, which can enhance its therapeutic potential.
In conclusion, the compound 6-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-2-(2-methylphenyl)-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazole has shown promising results in the treatment of various diseases. The compound's stability and potential therapeutic applications make it an attractive target for further research and development. However, more studies are needed to fully understand the compound's mechanism of action and identify its specific targets for drug development.

Synthesis Methods

The synthesis of 6-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-2-(2-methylphenyl)-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazole is a complex process that involves several steps. The synthesis starts with the reaction of 2,2-dimethyl-3H-1-benzofuran-7-carbaldehyde with 2-methylphenylhydrazine to form 2-(2-methylphenyl)-1,3,4-oxadiazole. This intermediate is then reacted with thiosemicarbazide to form the final product.

Scientific Research Applications

The compound 6-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-2-(2-methylphenyl)-[1,2,4]triazolo[5,1-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders.